2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(2-methylphenyl)-5-(2-morpholin-4-ylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H20N4O2/c1-13-4-2-3-5-14(13)16-20-15(12-18)17(23-16)19-6-7-21-8-10-22-11-9-21/h2-5,19H,6-11H2,1H3
• InChI Key: ZRCRIWPJQSUPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)NCCN3CCOCC3)C#N
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as a selective inhibitor of certain enzymes and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile involves the inhibition of certain enzymes, including protein kinase C and phosphodiesterase 4. This inhibition results in the modulation of various cellular processes, including cell proliferation and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to have anti-inflammatory and anti-proliferative effects in various cell types. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters, including dopamine and serotonin, which are involved in various physiological processes, including mood regulation and pain perception.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile in lab experiments include its selectivity for certain enzymes and its potential applications in various areas of scientific research. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the research on 2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile. One potential direction is the development of more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research. Finally, the potential toxicity of this compound needs to be further studied to determine its safety for use in humans.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile is a complex process that involves multiple steps. The synthesis process begins with the reaction of 2-methylphenylacetonitrile with ethylene oxide to form 2-(2-methylphenyl)glycidyl ether. This intermediate compound is then reacted with morpholine to form 2-(2-methylphenyl)-5-(4-morpholin-4-yl-2-oxidoethoxy)-1,3-oxazole-4-carbonitrile. Finally, the compound is reduced with hydrogen gas to obtain this compound.

Scientific Research Applications

2-(2-methylphenyl)-5-{[2-(4-morpholinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in various areas of scientific research. One of the most significant applications of this compound is its use as a selective inhibitor of certain enzymes. This compound has been shown to inhibit the activity of certain enzymes, including protein kinase C and phosphodiesterase 4, which are involved in various cellular processes, including cell proliferation and inflammation.